Cas no 36610-52-3 (Octadecyl nonadecanoate)

• Product Name: Octadecyl nonadecanoate
• CAS No: 36610-52-3
• MF: C₃₇H₇₄O₂
• MW: 550.982272624969
• CID: 2355787
• Update Time: 2023-08-07

Octadecyl nonadecanoate Chemical and Physical Properties

Names and Identifiers

• octadecyl nonadecanoate
• Nonadecanoic acid, octadecyl ester
• Octadecyl nonadecanoate

• Inchi： 1S/C37H74O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37(38)39-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： JXQPETSKQDWAFQ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 35
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3